4-amino-N-methylbutanamide hydrochloride
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Overview
Description
4-amino-N-methylbutanamide hydrochloride is a chemical compound with the molecular formula C5H13ClN2O . It has a molecular weight of 152.62 g/mol .
Molecular Structure Analysis
The InChI code for 4-amino-N-methylbutanamide hydrochloride is1S/C5H12N2O.ClH/c1-7-5(8)3-2-4-6;/h2-4,6H2,1H3,(H,7,8);1H
. The compound’s structure includes a chloride ion (Cl-) and a 4-amino-N-methylbutanamide molecule . Physical And Chemical Properties Analysis
4-amino-N-methylbutanamide hydrochloride has a molecular weight of 152.62 g/mol . It has three hydrogen bond donors and two hydrogen bond acceptors . The compound has a rotatable bond count of 3 . The exact mass and monoisotopic mass of the compound are 152.0716407 g/mol . The topological polar surface area is 55.1 Ų . The compound has a complexity of 72.8 .Scientific Research Applications
Anticonvulsant and Pain-Attenuating Properties
Primary amino acid derivatives, including compounds structurally related to 4-amino-N-methylbutanamide hydrochloride, have been investigated for their anticonvulsant activities and pain-attenuating properties. Studies have demonstrated that certain N'-benzyl 2-substituted amino acetamides exhibit pronounced activities in whole animal anticonvulsant models and neuropathic pain models. The effectiveness of these compounds has been found to exceed that of traditional anticonvulsants like phenobarbital, indicating their potential as novel anticonvulsant agents with additional pain-attenuating benefits (King et al., 2011).
Synthesis and Characterization of Tetrazole-Containing Derivatives
The synthesis and characterization of tetrazole-containing derivatives of amino acids, including 4-amino-N-methylbutanamide hydrochloride, have been explored. These studies focus on the reactivity of amino and carboxy terminal groups for the preparation of tetrazole derivatives, which are of interest due to their potential pharmaceutical applications. The ability to efficiently synthesize these derivatives opens new avenues for the development of compounds with varied biological activities (Putis et al., 2008).
Electrosynthesis of Related Compounds
Research into the electrosynthesis of compounds related to 4-amino-N-methylbutanamide hydrochloride, such as 5-amino-4-oxopentanoic acid hydrochloride, has provided insights into efficient synthetic routes. These studies detail the effects of various factors on the yield and quality of the synthesized compounds, highlighting the potential for electrochemical methods in the synthesis of biologically relevant compounds (Konarev et al., 2007).
Structural Parameters for Anticonvulsant Activity
Further investigation into the structural parameters that confer anticonvulsant activity has led to the identification of key structural components in compounds like (R)-N'-benzyl 2-amino-3-methylbutanamide. These studies contribute to our understanding of the structure-activity relationships (SARs) of primary amino acid derivatives, providing a foundation for the development of new anticonvulsant drugs with optimized efficacy (King et al., 2011).
Mechanism of Action
Target of Action
The primary targets of 4-amino-N-methylbutanamide hydrochloride, also known as CGS-27023, are Macrophage metalloelastase and Interstitial collagenase . These enzymes play a crucial role in the breakdown of extracellular matrix in normal physiological processes, such as embryogenesis, reproduction, and tissue remodeling, as well as in disease processes, such as arthritis and metastasis .
Mode of Action
It is believed to inhibit the activity of these enzymes, thereby preventing the degradation of the extracellular matrix .
Biochemical Pathways
By inhibiting the activity of macrophage metalloelastase and interstitial collagenase, it may prevent the breakdown of the extracellular matrix, thereby affecting various physiological and pathological processes .
Result of Action
The molecular and cellular effects of 4-amino-N-methylbutanamide hydrochloride’s action are likely related to its inhibition of macrophage metalloelastase and interstitial collagenase. By preventing the degradation of the extracellular matrix, it may affect cell migration, tissue remodeling, and other processes dependent on extracellular matrix breakdown .
Action Environment
Like all chemical compounds, its stability, solubility, and reactivity may be influenced by factors such as temperature, ph, and the presence of other chemicals .
properties
IUPAC Name |
4-amino-N-methylbutanamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O.ClH/c1-7-5(8)3-2-4-6;/h2-4,6H2,1H3,(H,7,8);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAVSCJJGECHRQY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CCCN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.62 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
173336-88-4 |
Source
|
Record name | 4-amino-N-methylbutanamide hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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